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Compound of Interest

Compound Name: Methyl 3-aminobenzoate

Cat. No.: B107801 Get Quote

CAS Number: 4518-10-9

This technical guide provides a comprehensive overview of Methyl 3-aminobenzoate, a

pivotal chemical intermediate in pharmaceutical research and organic synthesis. It is intended

for researchers, scientists, and professionals in drug development, offering detailed information

on its chemical and physical properties, spectroscopic data, synthesis protocols, and

applications.

Chemical and Physical Properties
Methyl 3-aminobenzoate, also known as 3-(Methoxycarbonyl)aniline, is a light beige to brown

crystalline powder.[1][2] Its fundamental properties are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value References

CAS Number 4518-10-9 [3][4]

Molecular Formula C₈H₉NO₂ [3][4]

Molecular Weight 151.16 g/mol [3][4][5]

Appearance
Light yellow to yellow to

orange powder to crystal
[6]

Melting Point 50-55 °C [3][7]

Boiling Point 281.5 ± 13.0 °C at 760 mmHg [3]

Density 1.2 ± 0.1 g/cm³ [3]

Flash Point 140.4 ± 17.4 °C [3]

Solubility
Slightly soluble in water (0.1-

1%)
[1]

LogP 1.01 [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of Methyl 3-
aminobenzoate. The following tables summarize its key spectroscopic features.

¹H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift (δ) ppm Multiplicity Assignment

7.41 - 7.34 m Aromatic CH

7.198 Aromatic CH

6.841 Aromatic CH

3.872 s -OCH₃

3.72 br s -NH₂
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (δ) ppm Assignment

167.2 C=O (ester)

146.5 C-NH₂

129.2 Aromatic CH

121.5 Aromatic C

118.9 Aromatic CH

115.8 Aromatic CH

52.1 -OCH₃

IR (Infrared) Spectroscopy

Wavenumber (cm⁻¹) Functional Group

3450, 3350 N-H stretch (amine)

1710 C=O stretch (ester)

1620 N-H bend (amine)

1590, 1490 C=C stretch (aromatic)

1250 C-O stretch (ester)

MS (Mass Spectrometry)

m/z Interpretation

151 [M]⁺ (Molecular ion)

120 [M - OCH₃]⁺

92 [M - COOCH₃]⁺
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Experimental Protocols
The synthesis of Methyl 3-aminobenzoate is most commonly achieved through the

esterification of 3-aminobenzoic acid.

Synthesis of Methyl 3-aminobenzoate via Fischer
Esterification
Materials:

3-Aminobenzoic acid

Methanol (anhydrous)

Thionyl chloride or concentrated sulfuric acid

Saturated aqueous sodium bicarbonate solution

Ethyl acetate

Anhydrous magnesium sulfate

Procedure:

Suspend 3-aminobenzoic acid in anhydrous methanol in a round-bottom flask.[4]

Cool the mixture to 0°C in an ice bath.[4][8]

Slowly add a catalytic amount of concentrated sulfuric acid or 1.5-2.5 equivalents of thionyl

chloride dropwise.[4][8]

Reflux the reaction mixture for 12-24 hours.[4][8]

Monitor the reaction progress by thin-layer chromatography (TLC).[4]

After completion, cool the mixture and remove the methanol under reduced pressure.[4]

Neutralize the residue with a saturated aqueous sodium bicarbonate solution.[4][8]
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Extract the product with ethyl acetate (3 x volume of aqueous layer).[4][8]

Combine the organic extracts, dry over anhydrous magnesium sulfate, and filter.[4]

Evaporate the solvent to yield the crude Methyl 3-aminobenzoate.[4]

The crude product can be further purified by column chromatography or recrystallization.[9]

3-Aminobenzoic Acid

Esterification

Methanol Thionyl Chloride / Sulfuric Acid

Methyl 3-aminobenzoate

Workup

Click to download full resolution via product page

Synthesis workflow for Methyl 3-aminobenzoate.

Applications in Drug Development
Methyl 3-aminobenzoate is a versatile building block in the synthesis of various

pharmaceutical compounds.[1][10] Its bifunctional nature, with both an amine and a methyl

ester group, allows for diverse chemical modifications.

A notable application is in the synthesis of targeted cancer therapies, such as tyrosine kinase

inhibitors. For instance, it is a key intermediate in the synthesis of precursors for Nilotinib and

Imatinib, drugs used to treat chronic myeloid leukemia.[10] Furthermore, derivatives of Methyl
3-aminobenzoate have been investigated as inhibitors of malate dehydrogenase (MDH), an

enzyme implicated in cancer cell metabolism.[6]
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The deuterated analog, Methyl 3-aminobenzoate-d4, is utilized as an internal standard in

liquid chromatography-mass spectrometry (LC-MS/MS) assays for drug metabolism and

pharmacokinetic (DMPK) studies.[11]

Growth Factor

Binds

Receptor Tyrosine Kinase (RTK)

Activates

RAS RAFMEK

Phosphorylates

ERK Gene Transcription

Methyl 3-aminobenzoate Derivative (Hypothetical Inhibitor)

Inhibits

Click to download full resolution via product page

Hypothetical signaling pathway inhibition.

Safety and Handling
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Methyl 3-aminobenzoate is considered hazardous and requires careful handling.[7] It is

classified as causing skin and serious eye irritation, and may cause respiratory irritation.[5][7] It

is harmful if swallowed, in contact with skin, or if inhaled.[7][12]

Precautionary Measures:

Handling: Use only under a chemical fume hood.[7] Avoid breathing dust and contact with

skin and eyes.[7][13] Wear appropriate personal protective equipment (PPE), including

gloves, protective clothing, and eye/face protection.[7][14]

Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[7]

First Aid:

In case of eye contact: Rinse cautiously with water for several minutes.[7]

In case of skin contact: Wash with plenty of soap and water.[7]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[7]

If swallowed: Call a poison center or doctor if you feel unwell.[7]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.[7][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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